Cas no 38521-29-8 (1,2-benzisothiazol-3(2H)-one, compound with ethane-1,2-diamine)

1,2-benzisothiazol-3(2H)-one, compound with ethane-1,2-diamine structure
38521-29-8 structure
Product Name:1,2-benzisothiazol-3(2H)-one, compound with ethane-1,2-diamine
CAS No:38521-29-8
MF:C9H13N3OS
MW:211.284020185471
CID:1489907
PubChem ID:20498795
Update Time:2025-04-21

1,2-benzisothiazol-3(2H)-one, compound with ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-benzisothiazol-3(2H)-one, compound with ethane-1,2-diamine
    • 1,2-Benzisothiazol-3(2H)-one, compd. with 1,2-ethanediamine
    • 1,2-benzisothiazol-3(2H)-one - ethane-1,2-diamine (1:1)
    • 1,2-benzothiazol-3-one,ethane-1,2-diamine
    • SCHEMBL11139779
    • NS00089211
    • DTXSID40959386
    • EINECS 253-983-5
    • 38521-29-8
    • 1,2-Benzothiazol-3-ol--ethane-1,2-diamine (1/1)
    • Inchi: 1S/C7H5NOS.C2H8N2/c9-7-5-3-1-2-4-6(5)10-8-7;3-1-2-4/h1-4H,(H,8,9);1-4H2
    • InChI Key: APWRMKMCDGFVRT-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(N1)=O.NCCN

Computed Properties

  • Exact Mass: 211.07809
  • Monoisotopic Mass: 211.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 81.14

1,2-benzisothiazol-3(2H)-one, compound with ethane-1,2-diamine Related Literature

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd